Cas no 74148-44-0 (Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-8-methylene-,(1aS,8aR,8bS)-)

• Product Name: Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-8-methylene-,(1aS,8aR,8bS)-
• CAS No: 74148-44-0
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 565473
• PubChem ID: 173250
• Update Time: 2025-04-19

Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-8-methylene-,(1aS,8aR,8bS)- Chemical and Physical Properties

Names and Identifiers

• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-8-methylene-,(1aS,8aR,8bS)-
• 10-decarbamoyloxy-9-dehydromitomycin B
• Mitomycin H
• 10-decarbamoyloxy-9-dehydro-mitomycin B
• VZIAQNJZWSNNKZ-ZDAIXBBBSA-N
• 10-Decarbamoyloxy-9-dehydromitomycin-B
• (4S,6S,7R)-7-hydroxy-11-methoxy-5,12-dimethyl-8-methylidene-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-diene-10,13-dione
• DTXSID80995586
• 8a-Hydroxy-6-methoxy-1,5-dimethyl-8-methylidene-1,1a,2,8,8a,8b-hexahydroazireno[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-8-methylene-, (1aR-(1aalpha,8aalpha,8balpha))-
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-8-methylene-, (1aS-(1aalpha,8aalpha,8balpha))-
• CHEMBL35952
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 1,1a,2,8,8a,8b-hexahydro-1,5-dimethyl-8a-hydroxy-6-methoxy-8-methylene-, (1aS-(1a-alpha,8a-alpha,8b-alpha))-
• 74148-44-0

• Inchi： 1S/C15H16N2O4/c1-6-11(18)10-9(12(19)13(6)21-4)7(2)15(20)14-8(16(14)3)5-17(10)15/h8,14,20H,2,5H2,1,3-4H3
• InChI Key： VZIAQNJZWSNNKZ-UHFFFAOYSA-N
• SMILES： COC1C(=O)C2C(C3(N(C=2C(=O)C=1C)CC1N(C31)C)O)=C

Computed Properties

• Exact Mass: 288.111
• Monoisotopic Mass: 288.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 494.8°C at 760 mmHg
• Flash Point: 253°C
• Refractive Index: 1.675

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolequinones